7-benzyl-6-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-2H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one

• IUPAC Name: 7-benzyl-6-[[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-[1,3]dioxolo[4,5-g]quinazolin-8-one
• InChI: InChI=1S/C26H20N4O4S/c1-16-6-5-9-18(10-16)24-28-23(34-29-24)14-35-26-27-20-12-22-21(32-15-33-22)11-19(20)25(31)30(26)13-17-7-3-2-4-8-17/h2-12H,13-15H2,1H3
• InChI Key: WIZQBILSGORMQU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NOC(=N2)CSC3=NC4=CC5=C(C=C4C(=O)N3CC6=CC=CC=C6)OCO5
• Molecular Formula: C26H20N4O4S
• Molecular Weight: 484.5 g/mol
• CAS No.: 1111973-90-0

Description

7-benzyl-6-({[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl}sulfanyl)-2H,7H,8H-[1,3]dioxolo[4,5-g]quinazolin-8-one is a useful research compound. Its molecular formula is C26H20N4O4S and its molecular weight is 484.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

Research has been conducted on the synthesis of compounds that share structural similarities or conceptual relevance with the specified chemical, focusing on their potential as antimicrobial agents and in the development of materials with unique properties. For instance, the study of the chemistry of cyclic aminooxycarbenes involved the generation of oxazolidin-2-ylidenes and tetrahydro-1,3-oxazin-2-ylidene, which were used to intercept by insertion into the OH bond of phenols, leading to the synthesis of various compounds with potential biological activities (Couture & Warkentin, 1997).

Potential Antimicrobial Applications

A series of 1,4-disubstituted 1,2,3-triazole derivatives, showcasing structural motifs similar to the given compound, were synthesized and evaluated for their antimicrobial activities. These studies contribute to the development of new antimicrobial agents by exploring the biological activities of novel synthesized compounds (Jadhav et al., 2017).

Anticancer and Cytotoxic Activity

Research into novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from natural compounds explored their use as anti-inflammatory and analgesic agents, showing significant inhibitory activity on cyclooxygenase enzymes and potential anticancer activities (Abu-Hashem et al., 2020).

Material Science Applications

In materials science, aromatic polyamides containing oxadiazole or benzonitrile units have been synthesized, highlighting their good thermal stability and potential for creating thin flexible films with specific physical properties. Such research demonstrates the utility of compounds with oxadiazole units in the development of new materials (Sava et al., 2003).